Cas no 89329-18-0 (2-Propenoic acid, 3-phenyl-, 2,4-dimethylphenyl ester)

2-Propenoic acid, 3-phenyl-, 2,4-dimethylphenyl ester structure
89329-18-0 structure
Product Name:2-Propenoic acid, 3-phenyl-, 2,4-dimethylphenyl ester
CAS No:89329-18-0
MF:C17H16O2
MW:252.307744979858
CID:604103
PubChem ID:927130
Update Time:2025-04-19

2-Propenoic acid, 3-phenyl-, 2,4-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-phenyl-, 2,4-dimethylphenyl ester
    • (2,4-dimethylphenyl) 3-phenylprop-2-enoate
    • DTXSID60358958
    • 89329-18-0
    • Inchi: 1S/C17H16O2/c1-13-8-10-16(14(2)12-13)19-17(18)11-9-15-6-4-3-5-7-15/h3-12H,1-2H3
    • InChI Key: CBMLMMPGEQXBRF-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC=CC=1)=O)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 252.115029749g/mol
  • Monoisotopic Mass: 252.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų
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